![molecular formula C9H9NO4 B132725 Dimethyl 2,6-pyridinedicarboxylate CAS No. 5453-67-8](/img/structure/B132725.png)
Dimethyl 2,6-pyridinedicarboxylate
Overview
Description
Dimethyl 2,6-pyridinedicarboxylate (DMPD) is a synthetic organic compound used in various scientific and industrial applications. It is a heterocyclic compound, containing a pyridine ring and two carboxylate groups. DMPD is used in a variety of applications, including as a catalyst, a reagent, and a chelating agent. It is also used as a precursor for other compounds, such as dimethyl pyridine-2,6-dicarboxylate (DMPDS) and dimethyl pyridine-2,6-dicarboxylic acid (DMPDA).
Scientific Research Applications
1. Chemical Synthesis and Structural Studies
Dimethyl 2,6-pyridinedicarboxylate has been utilized in various chemical synthesis processes. For instance, Hakimi et al. (2012) described its reaction with anhydrous hydrazine to produce pyridine-2,6-dicarbohydrazide, which was then recrystallized to form a nitrate salt. This compound demonstrated a complex crystal structure with extensive hydrogen bonding and weak intermolecular interactions, highlighting its potential in advanced material science (Hakimi et al., 2012).
2. Organic Chemistry and Catalysis
In organic chemistry, this compound has shown its versatility. Maquestiau et al. (1991) reported the oxidation of various diethyl 4-dihydro-2,6-dimethyl-3,5-pyridinedicarboxylates using clay-supported cupric nitrate, demonstrating the scope of this procedure in organic syntheses and the effects of sonication (Maquestiau et al., 1991).
3. Novel Compound Formation
Alajarín et al. (2006) explored the reaction of this compound with 2-aminothiazoles, leading to unexpected formation of certain pyridine derivatives. This study provided insights into complex reaction sequences and mechanisms in organic chemistry, highlighting the unexpected outcomes in chemical reactions involving this compound (Alajarín et al., 2006).
4. Coordination Chemistry
In the field of coordination chemistry, Ma et al. (2005) synthesized novel dimethyltin (IV) derivatives with 2,6-pyridinedicarboxylic acid. This work provided significant information on the potential of this compound in forming complex structures with metal ions, which can be crucial in materials science and catalysis (Ma et al., 2005).
5. Photoluminescence and CO2 Sorption
Thirumurugan et al. (2012) demonstrated the assembly of inorganic-organic bismuth 2,6-pyridinedicarboxylate compounds into coordination polymers. These compounds showed potential in CO2 sorption and exhibited characteristic photoluminescence, suggesting their application in environmental science and materials engineering (Thirumurugan et al., 2012).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Dimethyl pyridine-2,6-dicarboxylate, also known as 2,6-Pyridinedicarboxylic acid, dimethyl ester, is a biochemical reagent . It is primarily used as a starting material in the synthesis of various organic compounds
Mode of Action
It is known to participate in various chemical reactions. For instance, it can be used to synthesize four pyridine-bridged bis pyrazole ligands by Claisen condensation .
Biochemical Pathways
The compound is involved in the synthesis of ditopic macrocycles, which have two xylyl rings linked by diethylene glycol and 2,6-pyridinediamide spacers . These macrocycles act as host molecules capable of forming complexes with diphenylurea derivatives .
Result of Action
The result of the action of Dimethyl pyridine-2,6-dicarboxylate is the formation of novel organic compounds. For example, it can yield novel mononuclear uranium (IV) complexes when treated with UCl4 .
Action Environment
It is known that the compound is stable under inert atmosphere and room temperature conditions .
properties
IUPAC Name |
dimethyl pyridine-2,6-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-13-8(11)6-4-3-5-7(10-6)9(12)14-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNQQJEJPJMXYTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC(=CC=C1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40202940 | |
Record name | Dimethyl pyridine-2,6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5453-67-8 | |
Record name | Dimethyl 2,6-pyridinedicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5453-67-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethyl pyridine-2,6-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005453678 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5453-67-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=18855 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Dimethyl pyridine-2,6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40202940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl pyridine-2,6-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.270 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIMETHYL PYRIDINE-2,6-CARBOXYLATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YA2DJW5CFY | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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